7-Hydroxy-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one

• CAS No.: 1303510-58-8
• Molecular Formula: C7H6N2O4S
• Molecular Weight: 214.20 g/mol
• IUPAC Name: 7-hydroxy-8-nitro-2,3-dihydro-[1,3]thiazolo[3,2-a]pyridin-5-one
• InChI: InChI=1S/C7H6N2O4S/c10-4-3-5(11)8-1-2-14-7(8)6(4)9(12)13/h3,10H,1-2H2
• InChI Key: VQMGIUMLLBOOGT-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C(C(=CC(=O)N21)O)[N+](=O)[O-]

Description

7-Hydroxy-8-nitro-2H-thiazolo[3,2-A]pyridin-5(3H)-one is a useful research compound. Its molecular formula is C7H6N2O4S and its molecular weight is 214.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using the same reaction conditions and workup as described for the preparation of Intermediate (I-19b), 2-nitromethylene-thiazolidine (0.65 g, 4.45 mmol) was reacted with malonic acid bis-(2,4,6-trichloro-phenyl) ester (1.5 g, 4.45 mmol) in Xylene (10 mL) to afford the crude product. Purification by column chromatography on silica gel (100% ethylacetate) afforded 0.3 g of the product (33% yield).